Cas no 866131-83-1 (4,6-Dimethyl-2-oxo-1-3-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 4,6-Dimethyl-2-oxo-1-3-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 866131-83-1
• MDL: MFCD03305745
• CID: 4662659
• Update Time: 2025-05-22

4,6-Dimethyl-2-oxo-1-3-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-2-oxo-1-3-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD03305745

Additional information on 4,6-Dimethyl-2-oxo-1-3-(trifluoromethyl)benzyl-1,2-dihydro-3-pyridinecarbonitrile

4,6-Dimethyl-2-oxo-1-(3-(trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarbonitrile: A Comprehensive Overview

4,6-Dimethyl-2-oxo-1-(3-(trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarbonitrile, also known by its CAS number 866131-83-1, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied in the fields of pharmacology, agrochemistry, and materials science due to their unique chemical properties and bioactivity. The molecule features a pyridine ring system with substituents that confer it with distinct electronic and steric characteristics.

The structure of this compound is characterized by the presence of a pyridine ring at its core, which is a six-membered aromatic ring containing one nitrogen atom. The pyridine ring is further substituted with several groups that enhance its functionality. Specifically, the molecule contains two methyl groups at positions 4 and 6 of the pyridine ring, an oxo group (a carbonyl group) at position 2, and a cyano group (a nitrile group) at position 3. Additionally, the compound features a benzyl group substituted with a trifluoromethyl group at position 3 of the benzene ring. This substitution pattern not only increases the compound's stability but also enhances its reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of new drug candidates targeting various diseases such as cancer and infectious diseases. The presence of electron-withdrawing groups like the trifluoromethyl and cyano groups in the molecule makes it an excellent candidate for conjugation reactions, which are crucial in drug design. Furthermore, the methyl groups at positions 4 and 6 provide steric hindrance, which can be exploited to control the selectivity of reactions involving this compound.

In addition to its role in pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to interact with biological systems through specific modes of action makes it a promising candidate for developing new pesticides and herbicides. Recent research has focused on optimizing its bioavailability and reducing potential toxicity to non-target organisms. By modifying the substituents on the benzene ring or altering the pyridine ring's functionality, scientists aim to enhance its efficacy while minimizing adverse environmental impacts.

The synthesis of 4,6-Dimethyl-2-oxo-1-(3-(trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarbonitrile involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include Friedel-Crafts alkylation for introducing substituents onto the benzene ring and nucleophilic substitution reactions for attaching functional groups to the pyridine ring. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to achieve higher yields and better purity levels.

From an environmental perspective, understanding the fate and transport of this compound is critical for assessing its potential risks. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, leading to its transformation into less harmful byproducts. However, further research is needed to fully characterize its environmental behavior and develop strategies for mitigating any adverse effects.

In conclusion, 4,6-Dimethyl-2-oxo-1-(3-(trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarbonitrile (CAS No: 866131-83-1) is a versatile compound with significant potential across multiple industries. Its unique chemical structure allows for a wide range of applications in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.